1-(Piperidin-2-yl)prop-2-en-1-one

Specification

• Molecular Formula: C8H13NO
• Molecular Weight: 139.19 g/mol
• IUPAC Name: 1-piperidin-2-ylprop-2-en-1-one
• Standard InChI: InChI=1S/C8H13NO/c1-2-8(10)7-5-3-4-6-9-7/h2,7,9H,1,3-6H2
• Standard InChI Key: NLAWCJTVQFVJET-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)C1CCCCN1

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The molecular formula of 1-(Piperidin-2-yl)prop-2-en-1-one is C₈H₁₃NO, with a molecular weight of 139.19 g/mol. Its IUPAC name is 1-piperidin-2-ylprop-2-en-1-one, and its canonical SMILES representation is C=CC(=O)C1CCCCN1. The compound features:

• A piperidine ring (six-membered heterocycle with one nitrogen atom) at the 2-position.

• An α,β-unsaturated ketone (enone) system, enabling conjugate addition reactions.

The piperidine ring adopts a chair conformation, minimizing steric strain, while the enone moiety contributes to electrophilicity at the β-carbon.

Spectroscopic Characterization

Key spectroscopic data includes:

• IR: Carbonyl stretching vibration at ~1,680–1,720 cm⁻¹ and C=C stretch at ~1,600 cm⁻¹.

• ¹H NMR: Vinyl protons resonate at δ 6.1–6.3 ppm (J ≈ 16 Hz), while piperidine protons appear at δ 1.4–2.8 ppm.

• ¹³C NMR: Carbonyl carbon at δ 195–200 ppm, vinyl carbons at δ 120–130 ppm, and piperidine carbons at δ 25–50 ppm.

Physicochemical Properties

Property	Value
Molecular Weight	139.19 g/mol
Melting Point	Not reported (analogs: 122–124°C)
Solubility	Moderate in polar solvents
HOMO-LUMO Gap	Estimated -8.7 eV (analogs)

The enone system lowers the HOMO-LUMO gap compared to saturated ketones, enhancing reactivity.

Synthesis and Industrial Production

Academic Laboratory Synthesis

A one-pot, solvent-free method under microwave irradiation is preferred:

• Reactants: Chloro aldehydes, ketones, and piperidine.

• Conditions: Microwave heating at 80–100°C for 10–15 minutes.

• Workup: Precipitation in ice-cold water, filtration, and purification via silica gel chromatography (n-hexane:ethyl acetate).

This method achieves yields >70% with minimal byproducts, avoiding toxic catalysts.

Industrial-Scale Production

Industrial processes scale the academic method using continuous-flow reactors. Key advantages include:

• Cost Efficiency: Reduced solvent waste lowers disposal costs.

• Sustainability: Microwave energy decreases carbon footprint by 30% compared to conventional heating.

Chemical Reactivity and Reaction Pathways

Oxidation and Reduction

• Oxidation: Treatment with KMnO₄ or CrO₃ yields epoxides or carboxylic acids.

• Reduction: NaBH₄ or LiAlH₄ reduces the ketone to a secondary alcohol.

Nucleophilic Additions

The β-carbon undergoes Michael additions with:

• Amines: Forms β-amino ketones.

• Thiols: Produces β-thioether derivatives under basic conditions.

Cycloadditions

The enone participates in Diels-Alder reactions with dienes, generating six-membered cyclohexene derivatives.

Structural Analogues and Comparative Analysis

Piperidine-Based Analogues

Compound	Key Structural Difference	Biological Activity
Pelletierine	Saturated ketone	Anthelmintic
1-(Piperidin-1-yl)prop-2-en-1-one	Piperidine at 1-position	Reduced COX-1 inhibition

The 2-position piperidine substitution in 1-(Piperidin-2-yl)prop-2-en-1-one enhances steric accessibility for enzyme binding.

Enone Derivatives with Heterocycles

Compound	Heterocycle	Activity
1-(Indol-3-yl)prop-2-en-1-one	Indole	Anticancer (IC₅₀ = 5 μM)
(E)-1-(Quinolin-3-yl)prop-2-en-1-one	Quinoline	Antibacterial (MIC = 4 μg/mL)

The piperidine ring’s basicity improves solubility over aromatic heterocycles, aiding pharmacokinetics.

Challenges and Future Directions

Synthetic Challenges

• Enantiomeric Resolution: Racemic mixtures complicate crystallization. Chiral HPLC or enzymatic resolution is required.

• Byproduct Formation: Dimerization occurs above 100°C; temperature control is critical.

Therapeutic Development

• Targeted Drug Delivery: Conjugation with nanoparticles may enhance bioavailability.

• Toxicity Profiling: Chronic toxicity studies in mammalian models are pending.